Cas no 7425-53-8 (Ethyl 4-Iodobutanoate)

• Product Name: Ethyl 4-Iodobutanoate
• CAS No: 7425-53-8
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• MDL: MFCD00045325
• CID: 541286
• PubChem ID: 10890062
• Update Time: 2025-06-09

Ethyl 4-Iodobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodobutanoate
• Butanoic acid, 4-iodo-, ethyl ester
• Ethyl 4-iodobutyrate
• 3-carboethoxypropyl iodide
• 3-ethoxycarbonylpropyl iodide
• 4-IODOBUTYRIC ACID ETHYL ESTER
• I(CH2)3CO2Et
• 4-Iodo-butyric acid ethyl ester
• AK102411
• ETHYL4-IODOBUTYRATE
• ethyl-4-iodobutyrate
• ethyl 4-iodo-butyrate
• Ethyl
• A-iodobutyrate
• RLZFVPPGVAHZPE-UHFFFAOYSA-N
• KM1603
• 1537AC
• FCH1329518
• AS02163
• TRA0080345
• 4-IODO-BUTANOIC ACID ETHYL ESTER
• SY014641
• Ethy
• Ethyl γ-iodobutyrate
• ethyl -iodobutyrate
• Ethyl gamma-iodobutyrate
• 7425-53-8
• SCHEMBL64616
• 4-Iodobutanoic acid ethyl ester
• MFCD00045325
• CS-0029516
• Ethyl 4-iodobutanoate; Ethyl 4-iodobutyrate
• Butyric acid, 4-iodo-, ethyl ester
• FT-0651421
• F9CLY29W6W
• UNII-F9CLY29W6W
• ethyl4-iodobutanoate
• Ethyl 4-iodobutanoate - stabilized over Cu
• DTXSID70447322
• A847338
• AKOS015843406
• DS-3832
• DB-074805
• Ethyl 4-Iodobutanoate

• MDL： MFCD00045325
• Inchi： 1S/C6H11IO2/c1-2-9-6(8)4-3-5-7/h2-5H2,1H3
• InChI Key： RLZFVPPGVAHZPE-UHFFFAOYSA-N
• SMILES： ICCCC(=O)OCC

Computed Properties

• Exact Mass: 241.98000
• Monoisotopic Mass: 241.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.614
• Boiling Point: 219.6℃ at 760 mmHg
• Flash Point: 86.6℃
• Refractive Index: 1.506
• PSA: 26.30000
• LogP: 1.76470

Additional information on Ethyl 4-Iodobutanoate

Ethyl 4-Iodobutanoate (CAS No. 7425-53-8): An Overview of Its Properties, Applications, and Recent Research

Ethyl 4-Iodobutanoate (CAS No. 7425-53-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes an iodine atom attached to a butanoic acid ester. The presence of the iodine atom makes it a valuable reagent in various synthetic transformations and biological studies.

The chemical formula of Ethyl 4-Iodobutanoate is C₇H₁₃IO₂, and it has a molecular weight of approximately 218.08 g/mol. This compound is typically synthesized through the esterification of 4-iodobutanoic acid with ethanol in the presence of a suitable catalyst. The resulting product is a colorless liquid with a characteristic odor, making it easy to handle and store under appropriate conditions.

In recent years, Ethyl 4-Iodobutanoate has been extensively studied for its potential applications in various fields. One of the key areas of interest is its use as an intermediate in the synthesis of more complex organic molecules. The iodine atom in the molecule serves as a versatile leaving group, enabling a wide range of substitution reactions, including nucleophilic substitution and cross-coupling reactions. These reactions are crucial in the development of new pharmaceuticals and materials.

A notable application of Ethyl 4-Iodobutanoate is in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to synthesize analogs of natural products with potential therapeutic properties. One such study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives using Ethyl 4-Iodobutanoate as a key intermediate. These derivatives exhibited significant anti-inflammatory and anti-cancer activities, highlighting the compound's potential in drug discovery.

Beyond its role in synthetic chemistry, Ethyl 4-Iodobutanoate has also been explored for its biological properties. Studies have shown that this compound can modulate various cellular processes, including cell signaling and gene expression. A recent study published in the Journal of Biological Chemistry investigated the effects of Ethyl 4-Iodobutanoate on human cancer cell lines. The results indicated that the compound could inhibit cell proliferation and induce apoptosis, suggesting its potential as a lead compound for developing new cancer therapies.

The safety and environmental impact of Ethyl 4-Iodobutanoate are also important considerations. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. Environmental studies have shown that this compound does not pose significant ecological hazards when used responsibly.

In conclusion, Ethyl 4-Iodobutanoate (CAS No. 7425-53-8) is a valuable compound with a wide range of applications in synthetic chemistry, pharmaceutical research, and biological studies. Its unique chemical structure and versatile reactivity make it an essential tool for researchers aiming to develop new materials and therapies. As ongoing research continues to uncover new possibilities, Ethyl 4-Iodobutanoate is likely to remain an important player in the scientific community.